4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(furan-2-ylmethyl)-3-(5-propylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H15N3OS2/c1-2-4-12-7-10(9-20-12)13-15-16-14(19)17(13)8-11-5-3-6-18-11/h3,5-7,9H,2,4,8H2,1H3,(H,16,19)
• InChI Key: SCGCQVZDAPHQEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C2=NNC(=S)N2CC3=CC=CO3
• Molecular Formula: C14H15N3OS2
• Molecular Weight: 305.4 g/mol

Description

4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the thiosemicarbazone family and has shown promising results in the areas of biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol is not yet fully understood. However, it is believed that the compound exerts its anti-cancer effects through the inhibition of DNA synthesis and cell division. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol has been shown to exhibit a variety of other biochemical and physiological effects. These include antioxidant activity, anti-inflammatory activity, and anti-bacterial activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are numerous future directions for research involving 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol. Some potential areas of exploration include:
1. Further investigation into the compound's mechanism of action and its potential applications in the treatment of other diseases.
2. Development of new synthesis methods that increase the compound's solubility and bioavailability.
3. Exploration of the compound's potential use in combination with other anti-cancer drugs to enhance its efficacy.
4. Investigation into the compound's potential use in the development of new diagnostic tools for cancer.
Conclusion:
In conclusion, 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol is a promising chemical compound with numerous potential applications in scientific research. Its high potency and selectivity towards cancer cells make it an attractive candidate for further exploration in the field of medicinal chemistry. With continued research and development, this compound has the potential to make significant contributions to the field of cancer treatment and diagnosis.

Scientific Research Applications

The potential applications of 4-(2-furylmethyl)-5-(5-propyl-3-thienyl)-4H-1,2,4-triazole-3-thiol in scientific research are numerous. One of the most promising areas of application is in the field of medicinal chemistry. Studies have shown that this compound exhibits significant anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.